Cas no 1461709-05-6 (tert-butyl 4-phenyl-4-(2,2,2-trifluoroethyl)carbamoylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-phenyl-4-(2,2,2-trifluoroethyl)carbamoylpiperidine-1-carboxylate
• CAS No: 1461709-05-6
• MF: C₁₉H₂₅F₃N₂O₃
• MW: 386.40861582756
• CID: 5054140
• PubChem ID: 75480646
• Update Time: 2025-05-20

tert-butyl 4-phenyl-4-(2,2,2-trifluoroethyl)carbamoylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-phenyl-4-[(2,2,2-trifluoroethyl)carbamoyl]piperidine-1-carboxylate
• tert-butyl 4-phenyl-4-(2,2,2-trifluoroethylcarbamoyl)piperidine-1-carboxylate
• tert-butyl 4-phenyl-4-(2,2,2-trifluoroethyl)carbamoylpiperidine-1-carboxylate

• Inchi： 1S/C19H25F3N2O3/c1-17(2,3)27-16(26)24-11-9-18(10-12-24,14-7-5-4-6-8-14)15(25)23-13-19(20,21)22/h4-8H,9-13H2,1-3H3,(H,23,25)
• InChI Key： PPJHTJJKYJTBPY-UHFFFAOYSA-N
• SMILES： FC(CNC(C1(C2C=CC=CC=2)CCN(C(=O)OC(C)(C)C)CC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 529
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 485.8±45.0 °C at 760 mmHg
• Flash Point: 247.6±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

tert-butyl 4-phenyl-4-(2,2,2-trifluoroethyl)carbamoylpiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 4-phenyl-4-(2,2,2-trifluoroethyl)carbamoylpiperidine-1-carboxylate

tert-butyl 4-phenyl-4-(2,2,2-trifluoroethyl)carbamoylpiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 4-phenyl-4-(2,2,2-trifluoroethyl)carbamoylpiperidine-1-carboxylate, also known by its CAS number 1461709-05-6, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its piperidine ring system, which is substituted with a tert-butyl group at the 1-position and a phenyl group at the 4-position. Additionally, the 4-position bears a trifluoroethyl carbamoyl group, adding complexity to its molecular architecture.

The synthesis of tert-butyl 4-phenyl-4-(2,2,2-trifluoroethyl)carbamoylpiperidine-1-carboxylate involves a series of carefully designed chemical reactions. The piperidine ring is typically formed through a ring-closing reaction, often involving an amino alcohol intermediate. The substitution at the 4-position with phenyl and trifluoroethyl groups is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and reagents used. The tert-butyl group is introduced via esterification or alkylation reactions, ensuring the stability and functionality of the final product.

Recent studies have highlighted the potential applications of this compound in drug delivery systems and advanced materials. The presence of the trifluoroethyl group imparts unique electronic properties to the molecule, making it suitable for use in fluorinated polymers or as a precursor for bioactive compounds. Moreover, the phenyl group enhances aromaticity and stability, which are desirable traits in many chemical applications.

In terms of pharmacological applications, tert-butyl 4-phenyl-4-(2,2,2-trifluoroethyl)carbamoylpiperidine-1-carboxylate has shown promise as a potential lead compound in drug discovery programs targeting various therapeutic areas. Its structure allows for modulation of key pharmacokinetic properties such as solubility and bioavailability, which are critical for drug candidates.

The integration of this compound into modern chemical libraries has facilitated its use in high-throughput screening assays. Researchers have employed computational chemistry techniques to predict its binding affinities to various biological targets, further underscoring its potential utility in medicinal chemistry.

In conclusion, tert-butyl 4-phenyl-4-(2,2,2-trifluoroethyl)carbamoylpiperidine-1-carboxylate represents a significant advancement in organic synthesis and materials science. Its versatile structure and unique functional groups make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and properties of this compound, its role in scientific innovation is expected to grow significantly.